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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408 Get Quote

Essential Safety and Handling Guide for 1-
Chloropinacolone
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Chloropinacolone (CAS No. 13547-70-1). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Summary
1-Chloropinacolone is a hazardous chemical that poses significant health risks. It is classified

as a combustible liquid and is harmful if swallowed, toxic in contact with skin, causes skin and

serious eye irritation, is fatal if inhaled, and may cause respiratory irritation.[1][2][3][4]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b081408?utm_src=pdf-interest
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1657614&productDescription=1-CHLOROPINACOLONE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloropinacolone
https://www.calpaclab.com/1-chloropinacolone-c6h11clo-25-grams/cp-32045726-25g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 2

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

Flammable liquids Category 4

Source:[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment
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Protection Type Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Chemical

impermeable gloves are recommended.[5]

Contaminated clothing should be removed

immediately and washed before reuse.[5]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded, if irritation or other symptoms are

experienced, or in case of inadequate

ventilation.[1][5] Work should be conducted in a

well-ventilated area or under a chemical fume

hood.[5]

Operational and Disposal Plans
Handling Procedures

Ventilation: Always handle 1-Chloropinacolone in a well-ventilated area, such as a chemical

fume hood.[5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[6] Do not breathe dust, fumes,

gas, mist, vapors, or spray.[5]

Hygiene Practices: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the handling area.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools to prevent ignition.[5][6]

Grounding: Take precautionary measures against static discharge.
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Storage Plan

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][6]

Keep containers tightly closed.[5]

The storage area should be locked.[5]

Refrigeration is recommended.[1][2]

Disposal Plan

Waste Classification: 1-Chloropinacolone and its containers are considered hazardous

waste.[2]

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][5] Do not dispose of down the drain.

[2]

Contaminated Materials: Absorb spills with inert material (e.g., dry sand or earth) and place

in a chemical waste container for disposal.[6]

Emergency and First Aid Protocols
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention by calling a poison

center or doctor.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water.[5] If skin irritation occurs, seek

medical attention.[5]

Eye Contact

Rinse eyes cautiously with water for several

minutes. If contact lenses are present, remove

them if it is easy to do so and continue rinsing.

[5]

Ingestion
Rinse the mouth with water. Do not induce

vomiting.[6] Seek immediate medical help.[5]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 1-Chloropinacolone, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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